Deprenyl hydrochloride
Overview
Description
Deprenyl hydrochloride, also known as Selegiline or L-Deprenyl, is a selective and irreversible inhibitor of Monoamine Oxidase B (MAO-B) . It is used in the treatment of Parkinson’s disease and major depressive disorder . It is known for its dopamine potentiating and possible neuroprotective properties . It is extensively metabolized and some of the metabolites possess pharmacological activities .
Molecular Structure Analysis
The molecular formula of Deprenyl hydrochloride is C13H17N • HCl . The formal name is ®-N,α-dimethyl-N-2-propyn-1-yl-benzeneethanamine, monohydrochloride .Chemical Reactions Analysis
Deprenyl hydrochloride is known to inhibit the B-isoform of monoamine oxidase (MAO-B) enzyme . By inhibiting MAO-B enzyme, R -deprenyl decreases the formation of hydrogen peroxide, alleviating the oxidative stress .Physical And Chemical Properties Analysis
Deprenyl hydrochloride is a crystalline solid . It is soluble in DMF, DMSO, Ethanol, and PBS (pH 7.2) .Scientific Research Applications
Parkinson’s Disease Treatment
Deprenyl hydrochloride has been used extensively in the treatment of Parkinson’s disease . It is a selective and irreversible inhibitor of the B-isoform of monoamine oxidase (MAO-B) enzyme . By inhibiting MAO-B, it potentiates the effects of dopamine, which is beneficial in managing Parkinson’s disease .
Neuroprotection
Deprenyl hydrochloride provides neuroprotection, which may be relevant to various neurodegenerative diseases . It has been shown to prevent the detrimental effects of neurotoxins like MPTP and DSP-4 . This neuroprotective property is not solely due to its MAO-B inhibitory action .
Antioxidant Properties
Deprenyl hydrochloride possesses antioxidant properties . By inhibiting MAO-B, it decreases the formation of hydrogen peroxide, thereby alleviating oxidative stress . This is also enhanced by the increased expression of antioxidant enzymes (superoxide dismutases and catalase) reported during chronic treatment .
Alzheimer’s Disease
Deprenyl hydrochloride may also be relevant in the treatment of Alzheimer’s disease . Its neuroprotective and antioxidant properties could potentially help manage the disease, although more research is needed in this area.
Huntington’s Disease
The neuroprotective effects of Deprenyl hydrochloride may also be applicable in the treatment of Huntington’s disease . However, further studies are required to confirm its efficacy and safety in this context.
Stroke
Deprenyl hydrochloride has potential applications in stroke treatment . Its neuroprotective properties could help protect neurons from damage caused by stroke. More research is needed to explore this potential application.
Mechanism of Action
Target of Action
Deprenyl hydrochloride, also known as Selegiline, primarily targets the Monoamine Oxidase B (MAO-B) enzyme . This enzyme plays a crucial role in the breakdown of dopamine, a neurotransmitter that is essential for normal brain function .
Mode of Action
Deprenyl hydrochloride acts as a selective and irreversible inhibitor of the MAO-B enzyme . By inhibiting this enzyme, it prevents the breakdown of dopamine, thereby increasing its levels in the brain . This results in prolonged effects of dopamine and enhanced release of dopamine from nerve cells .
Biochemical Pathways
Deprenyl hydrochloride affects several biochemical pathways. It decreases the formation of hydrogen peroxide, thereby alleviating oxidative stress . This is achieved by reducing the oxidative deamination of dopamine, which is facilitated by the inhibition of MAO-B . The drug also influences other cellular signaling pathways, including pro- and anti-apoptotic pathways .
Pharmacokinetics
Deprenyl hydrochloride is well absorbed from the gastrointestinal tract . It reaches maximum plasma concentration within 0.5 hours . The drug is extensively metabolized, and some of its metabolites possess pharmacological activities .
Result of Action
The inhibition of MAO-B by Deprenyl hydrochloride leads to increased levels of dopamine in the brain . This results in neuroprotective and neuronal rescue activities . The drug also prevents the toxicity of certain selective neurotoxins .
Action Environment
The action of Deprenyl hydrochloride can be influenced by environmental factors. For instance, the drug’s bioavailability can be affected by the dosing regimen and food . Furthermore, the drug’s neuroprotective properties may be influenced by the presence of oxidative stress in the environment .
Safety and Hazards
Future Directions
Deprenyl hydrochloride has been recognized not only as a clinically proven antidepressant and Parkinson’s treatment, but also as a mental energizer, physical and cognitive performance booster, generalized mood-lifter, sex enhancer, brain protector, and longevity tonic . The general healthy but aging population can employ low-dose deprenyl to improve quality of life in their middle to late years, fend off physiological and cognitive decline, boost physical, sexual, and mental vigor, and promote longevity .
properties
IUPAC Name |
N-methyl-1-phenyl-N-prop-2-ynylpropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N.ClH/c1-4-10-14(3)12(2)11-13-8-6-5-7-9-13;/h1,5-9,12H,10-11H2,2-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYETZZCWLLUHIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)N(C)CC#C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
14611-51-9 (Parent) |
Source
|
| Record name | Deprenyl hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002079541 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID90904745 |
Source
|
| Record name | Deprenyl hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90904745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
18.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID855909 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Deprenyl hydrochloride | |
CAS RN |
2079-54-1, 14611-52-0 |
Source
|
| Record name | Benzeneethanamine, N,α-dimethyl-N-2-propyn-1-yl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2079-54-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Deprenyl hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002079541 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Selegiline hydrochloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759259 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Deprenyl hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90904745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl(1-phenylpropan-2-yl)prop-2-yn-1-ylamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DEPRENYL HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/63G7R4955A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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